Cas no 1211585-00-0 (5-(Chloromethyl)-2-methoxy-4-(trifluoromethyl)pyridine)

• Product Name: 5-(Chloromethyl)-2-methoxy-4-(trifluoromethyl)pyridine
• CAS No: 1211585-00-0
• MF: C₈H₇ClF₃NO
• MW: 225.59549164772
• CID: 4902853
• Update Time: 2025-10-24

5-(Chloromethyl)-2-methoxy-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-2-methoxy-4-(trifluoromethyl)pyridine
• 5-Chloromethyl-2-methoxy-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H7ClF3NO/c1-14-7-2-6(8(10,11)12)5(3-9)4-13-7/h2,4H,3H2,1H3
• InChI Key： DRGRKZIYEYWUTJ-UHFFFAOYSA-N
• SMILES： ClCC1C=NC(=CC=1C(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• XLogP3: 2.4
• Topological Polar Surface Area: 22.1

Additional information on 5-(Chloromethyl)-2-methoxy-4-(trifluoromethyl)pyridine

Introduction to 5-(Chloromethyl)-2-methoxy-4-(trifluoromethyl)pyridine (CAS No. 1211585-00-0)

5-(Chloromethyl)-2-methoxy-4-(trifluoromethyl)pyridine, identified by its CAS number CAS No. 1211585-00-0, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic compound features a pyridine core substituted with various functional groups, making it a versatile intermediate in the synthesis of bioactive molecules. The presence of both chloromethyl and trifluoromethyl groups imparts unique reactivity and electronic properties, which are highly valuable in medicinal chemistry and drug development.

The chloromethyl moiety is particularly noteworthy due to its ability to participate in nucleophilic addition reactions, allowing for the facile introduction of other functional groups into the molecule. This reactivity makes it a crucial building block for constructing more complex structures, such as peptidomimetics and small-molecule inhibitors. On the other hand, the trifluoromethyl group enhances the lipophilicity and metabolic stability of compounds, which is often a critical factor in drug design to improve pharmacokinetic profiles.

In recent years, there has been a growing interest in exploring the potential of 5-(Chloromethyl)-2-methoxy-4-(trifluoromethyl)pyridine in the development of novel therapeutic agents. Its structural features have been leveraged in the synthesis of compounds targeting various biological pathways. For instance, studies have demonstrated its utility in creating inhibitors of enzymes involved in cancer metabolism. The combination of the chloromethyl and trifluoromethyl groups allows for fine-tuning of binding interactions with biological targets, leading to high selectivity and efficacy.

The pharmaceutical industry has also harnessed this compound for its role in designing kinase inhibitors. Kinases are key enzymes in many signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. By incorporating the chloromethyl-2-methoxy-4-(trifluoromethyl)pyridine scaffold into kinase inhibitors, researchers have been able to develop molecules that exhibit potent activity against specific kinases while minimizing off-target effects. This approach has led to several promising candidates entering clinical trials.

Beyond its applications in drug discovery, 5-(Chloromethyl)-2-methoxy-4-(trifluoromethyl)pyridine has found utility in materials science and agrochemical research. Its unique electronic properties make it a valuable precursor for synthesizing advanced materials with tailored optical and electronic characteristics. Additionally, its structural motifs have inspired the development of new pesticides and herbicides that offer improved efficacy and environmental safety.

The synthesis of 5-(Chloromethyl)-2-methoxy-4-(trifluoromethyl)pyridine involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. The process typically begins with the functionalization of a pyridine ring, followed by selective introduction of the chloromethyl, methoxy, and > groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and regioselectivity, ensuring that the final product meets stringent purity requirements.In conclusion, 5-(Chloromethyl)-2-methoxy-4-(trifluoromethyl)pyridine (CAS No. 1211585-00-0) stands as a cornerstone compound in modern chemical research. Its multifaceted applications span across pharmaceuticals, materials science, and agrochemicals, driven by its unique structural features and reactivity. As research continues to uncover new possibilities, this compound is poised to play an even greater role in shaping the future of science and technology.The ongoing exploration of its derivatives and analogs promises to yield novel compounds with enhanced properties, further solidifying its importance in synthetic chemistry.This journey from laboratory discovery to industrial application exemplifies the transformative power of chemical innovation.